Cas no 941959-10-0 (N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide
• CAS No: 941959-10-0
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5500842
• Update Time: 2025-07-19

N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-methyloxamide
• N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide

• Inchi： 1S/C22H28N4O2/c1-23-21(27)22(28)24-14-20(17-8-10-19(11-9-17)25(2)3)26-13-12-16-6-4-5-7-18(16)15-26/h4-11,20H,12-15H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key： ZXSIMIDUVCCQSU-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=C(N(C)C)C=C1)=O

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide

Introduction to N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide (CAS No. 941959-10-0)

N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941959-10-0, represents a unique molecular architecture that combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups and heterocyclic rings, positions it as a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The central structure of N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide revolves around a backbone of ethanediamide, which is flanked by two distinct aromatic and heterocyclic moieties. The presence of the dimethylamino group on the phenyl ring introduces a basic nitrogen atom that can engage in hydrogen bonding or ionic interactions with biological targets. This feature is particularly relevant in the design of molecules targeting receptors or enzymes that rely on electrostatic interactions for binding. Furthermore, the tetrahydroisoquinoline ring system is a well-known pharmacophore in medicinal chemistry, often associated with molecules exhibiting neurological activity.

The combination of these structural elements suggests potential applications in the treatment of various neurological and cardiovascular disorders. Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in modulating neurotransmitter systems, particularly dopamine and norepinephrine pathways. These pathways are implicated in conditions such as depression, anxiety, and Parkinson's disease. The presence of the dimethylamino group may enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

In addition to its pharmacological relevance, N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide exhibits interesting physicochemical properties that make it an attractive candidate for further investigation. The molecule's solubility profile and stability under various conditions are key factors that determine its feasibility for formulation and administration. Preliminary computational studies have indicated that this compound may possess favorable pharmacokinetic properties, including adequate bioavailability and metabolic stability.

The synthesis of N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrahydroisoquinoline moiety is particularly challenging due to its sensitive nature and the need for regioselective functionalization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

Evaluation of N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide in preclinical models has provided valuable insights into its biological activity. In vitro assays have demonstrated interactions with several key targets relevant to neurological disorders. For instance, binding studies with dopamine receptors have shown potential for modulating dopaminergic signaling. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of N'-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-N-methylethanediamide aligns with current trends in drug discovery towards personalized medicine and targeted therapies. The compound's unique structural features offer opportunities for designing derivatives with enhanced specificity and efficacy. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological profiles.

The future prospects for N'-{941959-100} are promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. As our understanding of complex biological systems grows more sophisticated，so too does our ability to design molecules that interact selectively with disease-causing pathways.

In conclusion，N'-{Dimethylamino}phenyl-Tetrahydroisoquinoline-derived compounds like N'-{Dimethylamino}phenyl-Tetrahydroisoquinoline-methylenediamineN'-Methylethanediamide (CAS No.941959-10) represent an exciting frontier in medicinal chemistry.
By combining established pharmacophores with innovative synthetic strategies，this class of compounds offers hope for addressing some of today's most challenging medical conditions.
Further research will undoubtedly uncover new applications，solidifying their place as important tools in modern drug development.